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Introduction:

L-012 is a luminol-based chemiluminescent probe widely utilized for the sensitive detection of
reactive oxygen species (ROS) and reactive nitrogen species (RNS) in both in vitro and in vivo
applications.[1][2][3] Its enhanced chemiluminescence signal compared to other probes like
luminol makes it a valuable tool for non-invasively monitoring inflammatory processes and
oxidative stress in living organisms.[2][4] L-012 is particularly effective in detecting ROS/RNS
generated by NADPH oxidase and myeloperoxidase (MPO), key enzymes in inflammatory
responses.

Mechanism of Action:

The chemiluminescence of L-012 is initiated by its oxidation in the presence of ROS/RNS, a
reaction often catalyzed by peroxidases such as myeloperoxidase (MPQO). The process
involves the generation of an excited-state intermediate, 3-aminophthalate, which then decays
to its ground state, releasing energy in the form of light. The signal can be significantly
enhanced by the presence of superoxide radicals.

Signaling Pathway Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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